Cas no 126200-06-4 (Adenosine, 2′-deoxy-, 3′,5′-bis(4-chlorobenzoate))
126200-06-4 structure
Product Name:Adenosine, 2′-deoxy-, 3′,5′-bis(4-chlorobenzoate)
CAS No:126200-06-4
MF:C24H19Cl2N5O5
MW:528.344163179398
CID:5667242
Update Time:2024-02-03
Adenosine, 2′-deoxy-, 3′,5′-bis(4-chlorobenzoate) Chemical and Physical Properties
Names and Identifiers
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- Adenosine, 2′-deoxy-, 3′,5′-bis(4-chlorobenzoate)
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- Inchi: 1S/C24H19Cl2N5O5/c25-15-5-1-13(2-6-15)23(32)34-10-18-17(36-24(33)14-3-7-16(26)8-4-14)9-19(35-18)31-12-30-20-21(27)28-11-29-22(20)31/h1-8,11-12,17-19H,9-10H2,(H2,27,28,29)/t17-,18+,19+/m0/s1
- InChI Key: KLSUHWFCKUVKCM-IPMKNSEASA-N
- SMILES: C(OC(=O)C1=CC=C(Cl)C=C1)[C@H]1O[C@@H](N2C3C(=C(N=CN=3)N)N=C2)C[C@@H]1OC(=O)C1=CC=C(Cl)C=C1
Experimental Properties
- Density: 1.60±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 727.0±70.0 °C(Predicted)
- pka: 3.82±0.10(Predicted)
Adenosine, 2′-deoxy-, 3′,5′-bis(4-chlorobenzoate) Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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